Cas no 15814-76-3 (5-chloro-2-(1H-pyrrol-1-yl)aniline)
15814-76-3 structure
Product Name:5-chloro-2-(1H-pyrrol-1-yl)aniline
CAS No:15814-76-3
MF:C10H9ClN2
MW:192.644860982895
MDL:MFCD12165075
CID:1336044
PubChem ID:10655401
Update Time:2025-04-20
5-chloro-2-(1H-pyrrol-1-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 5-chloro-2-(1H-pyrrol-1-yl)-
- 5-chloro-2-(1H-pyrrol-1-yl)aniline
- EN300-186728
- 15814-76-3
- BSNLODLNAJXRMB-UHFFFAOYSA-N
- SB62912
- 1-(2-amino-4-chloro-phenyl) pyrrole
- AKOS005720945
- BBL032164
- STL146729
- 1-(2-amino-4-chlorophenyl)pyrrole
- 5-chloro-2-pyrrol-1-ylaniline
- VS-11034
- MFCD12165075
- CS-0237750
- SCHEMBL11831650
-
- MDL： MFCD12165075
- Inchi： 1S/C10H9ClN2/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-13/h1-7H,12H2
- InChI Key： BSNLODLNAJXRMB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)N)N1C=CC=C1
Computed Properties
- Exact Mass: 192.04557
- Monoisotopic Mass: 192.0454260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 31Ų
Experimental Properties
- PSA: 30.95
5-chloro-2-(1H-pyrrol-1-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506768-1g |
5-Chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM506768-5g |
5-Chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 97% | 5g |
$*** | 2023-03-30 | |
| Enamine | EN300-186728-0.05g |
5-chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 95% | 0.05g |
$53.0 | 2023-09-18 | |
| Enamine | EN300-186728-0.1g |
5-chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 95% | 0.1g |
$83.0 | 2023-09-18 | |
| Enamine | EN300-186728-0.25g |
5-chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 95% | 0.25g |
$116.0 | 2023-09-18 | |
| Enamine | EN300-186728-0.5g |
5-chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 95% | 0.5g |
$218.0 | 2023-09-18 | |
| Enamine | EN300-186728-1.0g |
5-chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 95% | 1g |
$314.0 | 2023-06-01 | |
| Enamine | EN300-186728-2.5g |
5-chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 95% | 2.5g |
$614.0 | 2023-09-18 | |
| Enamine | EN300-186728-5.0g |
5-chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 95% | 5g |
$908.0 | 2023-06-01 | |
| Enamine | EN300-186728-10.0g |
5-chloro-2-(1H-pyrrol-1-yl)aniline |
15814-76-3 | 95% | 10g |
$1346.0 | 2023-06-01 |
5-chloro-2-(1H-pyrrol-1-yl)aniline Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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